Cas no 1894743-35-1 (O-2-(2,6-difluoro-4-methoxyphenyl)ethylhydroxylamine)

• Product Name: O-2-(2,6-difluoro-4-methoxyphenyl)ethylhydroxylamine
• CAS No: 1894743-35-1
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6142798
• PubChem ID: 117291297
• Update Time: 2025-07-20

O-2-(2,6-difluoro-4-methoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,6-difluoro-4-methoxyphenyl)ethylhydroxylamine
• O-[2-(2,6-difluoro-4-methoxyphenyl)ethyl]hydroxylamine
• EN300-1772597
• 1894743-35-1

• Inchi： 1S/C9H11F2NO2/c1-13-6-4-8(10)7(2-3-14-12)9(11)5-6/h4-5H,2-3,12H2,1H3
• InChI Key： MISYZERNFFBDQP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CCON)F)OC

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(2,6-difluoro-4-methoxyphenyl)ethylhydroxylamine

Comprehensive Overview of O-2-(2,6-difluoro-4-methoxyphenyl)ethylhydroxylamine (CAS No. 1894743-35-1)

O-2-(2,6-difluoro-4-methoxyphenyl)ethylhydroxylamine (CAS No. 1894743-35-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its difluoromethoxyphenyl backbone and hydroxylamine functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in CAS No. 1894743-35-1 aligns with broader trends in precision medicine and green chemistry. As the demand for sustainable and efficient synthetic routes rises, this compound's role in catalytic reactions and bioconjugation has become a focal point. Its fluorinated aromatic structure also makes it a candidate for studying metabolic stability and bioavailability enhancements—key challenges in modern pharmacology.

One of the most frequently asked questions about O-2-(2,6-difluoro-4-methoxyphenyl)ethylhydroxylamine revolves around its synthetic scalability and purity optimization. Laboratories emphasize the need for high-purity batches to ensure reproducibility in downstream applications. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to validate its structural integrity, addressing concerns about byproduct formation during synthesis.

In the context of AI-driven drug design, this compound's molecular descriptors are often analyzed using machine learning algorithms to predict its interactions with biological targets. Such computational approaches reduce experimental costs and accelerate hit-to-lead optimization. Additionally, its electrophilic reactivity has sparked discussions in forums dedicated to covalent inhibitor development, a hot topic in oncology and antiviral research.

From an industrial perspective, CAS 1894743-35-1 is valued for its compatibility with continuous flow chemistry systems, which align with the push toward Industry 4.0. Manufacturers highlight its stability under mild reaction conditions, reducing energy consumption—a priority for carbon-neutral initiatives. Environmental scientists also explore its degradation pathways to assess ecotoxicological risks, ensuring compliance with REACH regulations.

The nomenclature of this compound often leads to queries about its IUPAC naming conventions and SMILES notation. Educators and students frequently search for tutorials on drawing its molecular structure or calculating its logP values—a metric crucial for ADME profiling. These topics dominate academic platforms, reflecting the compound's relevance in cheminformatics curricula.

Future research directions for O-2-(2,6-difluoro-4-methoxyphenyl)ethylhydroxylamine may focus on its potential in photopharmacology, where light-responsive derivatives could enable spatiotemporal control of drug activity. Collaborative studies between chemists and biologists are essential to unlock its full potential while addressing structure-activity relationship (SAR) questions. As innovation accelerates, this compound remains a testament to the synergy between traditional synthetic methods and cutting-edge technologies.